Cas no 176214-16-7 (1-methyl-4-(trifluoromethyl)-1H-Pyrazole)

1-Methyl-4-(trifluoromethyl)-1H-pyrazole is a fluorinated heterocyclic compound featuring a pyrazole core substituted with a methyl group at the 1-position and a trifluoromethyl group at the 4-position. This structure imparts unique chemical properties, including enhanced stability and lipophilicity, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The trifluoromethyl group contributes to improved metabolic resistance and bioavailability, while the pyrazole scaffold offers versatility in forming hydrogen bonds and metal coordination complexes. Its applications include use in the development of bioactive molecules, catalysts, and specialty materials. The compound is typically handled under controlled conditions due to its reactivity and potential sensitivity to moisture or light.

1-methyl-4-(trifluoromethyl)-1H-Pyrazole structure

176214-16-7 structure

Product Name:1-methyl-4-(trifluoromethyl)-1H-Pyrazole

CAS No:176214-16-7

MF:C₅H₅F₃N₂

MW:150.101811170578

MDL:MFCD16619795

CID:1107836

PubChem ID:10920680

Update Time:2025-10-28

1-methyl-4-(trifluoromethyl)-1H-Pyrazole Chemical and Physical Properties

Names and Identifiers

- 1-methyl-4-(trifluoromethyl)-1H-Pyrazole
- SCHEMBL2611113
- 1-methyl-4-(trifluoromethyl)pyrazole
- MFCD16619795
- 1-Methyl-4-(trifluoromethyl)-1H-pyrazole (stabilized over potassium carbonate)
- BHA21416
- 176214-16-7
- XEPSKCRZONHPSQ-UHFFFAOYSA-N
- NPLKYHVPFFORGG-UHFFFAOYSA-N
- EN300-304563
- AKOS026670883
- 1H-Pyrazole, 1-methyl-4-(trifluoromethyl)-
- CS-0448328
- AS-42734
- MDL： MFCD16619795
- Inchi： 1S/C5H5F3N2/c1-10-3-4(2-9-10)5(6,7)8/h2-3H,1H3
- InChI Key： NPLKYHVPFFORGG-UHFFFAOYSA-N
- SMILES： FC(C1C=NN(C)C=1)(F)F

Computed Properties

Exact Mass: 150.04055
Monoisotopic Mass: 150.04048265g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 10
Rotatable Bond Count: 1
Complexity: 123
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.1
Topological Polar Surface Area: 17.8Å²

Experimental Properties

PSA: 17.82

1-methyl-4-(trifluoromethyl)-1H-Pyrazole Pricemore >>

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TRC	M222970-10mg	1-Methyl-4-(trifluoromethyl)-1H-pyrazole	176214-16-7		10mg	$ 50.00	2022-06-04
TRC	M222970-50mg	1-Methyl-4-(trifluoromethyl)-1H-pyrazole	176214-16-7		50mg	$ 185.00	2022-06-04
TRC	M222970-100mg	1-Methyl-4-(trifluoromethyl)-1H-pyrazole	176214-16-7		100mg	$ 295.00	2022-06-04
Chemenu	CM318169-1g	1-Methyl-4-(trifluoromethyl)-1H-pyrazole	176214-16-7	95%	1g	$394	2023-02-02
abcr	AB450463-250 mg	1-Methyl-4-(trifluoromethyl)-1H-pyrazole	176214-16-7		250MG	€242.20	2022-03-02
abcr	AB450463-1 g	1-Methyl-4-(trifluoromethyl)-1H-pyrazole	176214-16-7		1g	€556.10	2022-03-02
Alichem	A049004184-1g	1-Methyl-4-(trifluoromethyl)-1h-pyrazole	176214-16-7	95%	1g	$369.77	2022-04-02
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Chemenu	CM318169-5g	1-Methyl-4-(trifluoromethyl)-1H-pyrazole	176214-16-7	95%	5g	$702	2021-08-18
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